![molecular formula C7H10ClF3N2O B6246520 1-[(1S,4S)-2,5-diazabicyclo[2.2.1]heptan-2-yl]-2,2,2-trifluoroethan-1-one hydrochloride CAS No. 2377995-38-3](/img/no-structure.png)
1-[(1S,4S)-2,5-diazabicyclo[2.2.1]heptan-2-yl]-2,2,2-trifluoroethan-1-one hydrochloride
Overview
Description
The compound “1-[(1S,4S)-2,5-diazabicyclo[2.2.1]heptan-2-yl]-2,2,2-trifluoroethan-1-one hydrochloride” is a complex organic molecule. It contains a bicyclic structure known as diazabicyclo[2.2.1]heptane, which is a seven-membered ring with two nitrogen atoms . The molecule also contains a trifluoroethanone group, which is a type of ketone with three fluorine atoms attached to the adjacent carbon atom.
Molecular Structure Analysis
The diazabicyclo[2.2.1]heptane core of the molecule is a bicyclic structure with two nitrogen atoms . The trifluoroethanone group is a carbonyl group (C=O) with three fluorine atoms attached to the adjacent carbon atom. The stereochemistry at the 1 and 4 positions of the diazabicyclo[2.2.1]heptane ring is specified as S, indicating the spatial arrangement of the atoms.Chemical Reactions Analysis
The reactivity of this compound would be influenced by the presence of the diazabicyclo[2.2.1]heptane and trifluoroethanone groups . The nitrogen atoms in the diazabicyclo[2.2.1]heptane ring could potentially participate in a variety of chemical reactions. The trifluoroethanone group is a type of carbonyl group, which is often involved in nucleophilic addition reactions.Mechanism of Action
Safety and Hazards
Future Directions
The potential applications and future directions for research on this compound would depend on its biological activity and physical and chemical properties . It could potentially be of interest in fields such as medicinal chemistry or materials science, depending on its specific properties and activities.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the reaction of 2,2,2-trifluoroacetophenone with (1S,4S)-2,5-diazabicyclo[2.2.1]heptane in the presence of hydrochloric acid to yield the desired product as a hydrochloride salt.", "Starting Materials": [ "2,2,2-trifluoroacetophenone", "(1S,4S)-2,5-diazabicyclo[2.2.1]heptane", "Hydrochloric acid" ], "Reaction": [ "Add 2,2,2-trifluoroacetophenone to a reaction flask", "Add (1S,4S)-2,5-diazabicyclo[2.2.1]heptane to the reaction flask", "Add hydrochloric acid to the reaction flask", "Heat the reaction mixture to reflux for several hours", "Cool the reaction mixture and filter the resulting solid", "Wash the solid with cold water and dry under vacuum", "Recrystallize the solid from a suitable solvent to yield the desired product as a hydrochloride salt" ] } | |
| 2377995-38-3 | |
Molecular Formula |
C7H10ClF3N2O |
Molecular Weight |
230.6 |
Purity |
95 |
Origin of Product |
United States |
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